Cas no 1319203-75-2 (methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate
• CAS No: 1319203-75-2
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 5398934
• Update Time: 2025-05-21

methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2,3-dihydro-1H-inden-5-ylsulfamoyl)-1H-pyrazole-4-carboxylate
• methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate

• Inchi： 1S/C14H15N3O4S/c1-21-14(18)12-8-15-16-13(12)22(19,20)17-11-6-5-9-3-2-4-10(9)7-11/h5-8,17H,2-4H2,1H3,(H,15,16)
• InChI Key： KIRODYFHLSWSKQ-UHFFFAOYSA-N
• SMILES： N1C(S(NC2C=CC3=C(C=2)CCC3)(=O)=O)=C(C(OC)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1319203-75-2)

Methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1319203-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both pyrazole and sulfamoyl moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents and agrochemicals. Researchers are particularly interested in methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate due to its potential as a bioactive scaffold. The compound's sulfonamide linkage and ester functionality provide opportunities for structural modifications, enabling the development of derivatives with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug discovery.

The synthesis of methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate typically involves multi-step organic reactions, including sulfonylation and esterification. Its CAS No. 1319203-75-2 serves as a unique identifier in chemical databases, facilitating its retrieval for research purposes. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for its application in high-throughput screening and lead optimization processes.

One of the most searched questions related to this compound is: "What are the potential applications of methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate?" Preliminary studies suggest its relevance in enzyme inhibition and receptor modulation, particularly in targeting inflammatory pathways. Additionally, its agrochemical potential is being explored, as sulfonamide-based compounds are known to exhibit herbicidal and fungicidal activities. These applications are highly relevant to current research trends in sustainable agriculture and precision medicine.

Another frequently asked question is: "How does the structure of methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate contribute to its bioactivity?" The pyrazole ring is a well-known pharmacophore, often associated with anti-inflammatory and antimicrobial properties. The sulfamoyl group enhances binding affinity to biological targets, while the methyl ester moiety offers metabolic stability. This combination of features makes the compound a valuable template for designing next-generation therapeutics.

From an industrial perspective, methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate is also of interest due to its scalability and compatibility with green chemistry principles. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption, addressing the global push for sustainable chemical production. This aligns with the increasing consumer and regulatory focus on environmentally friendly practices in the chemical industry.

In conclusion, methyl 5-[(2,3-dihydro-1H-inden-5-yl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1319203-75-2) represents a compelling area of research with broad implications for pharmaceuticals and agrochemicals. Its structural complexity and functional diversity position it as a key player in the development of innovative solutions for modern challenges. As scientific interest continues to grow, this compound is poised to make significant contributions to advancing human health and agricultural productivity.